Cas no 1805948-00-8 (3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805948-00-8
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4843842
• Update Time: 2025-10-20

3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-4-1-5(7(11)12)6(3-17)16-8(4)18-9(13,14)15/h1,3,7H,2H2
• InChI Key： GYYNNOIUSKELRY-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C=O)=C(C(F)F)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Brief on 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1805948-00-8)

3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1805948-00-8) is a highly specialized chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features make it particularly valuable for the development of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the significance of this compound in the synthesis of small-molecule inhibitors and modulators. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where the bromomethyl group facilitates further functionalization through nucleophilic substitution reactions. The difluoromethyl and trifluoromethoxy groups, on the other hand, enhance the metabolic stability and bioavailability of the resulting drug candidates, addressing a critical challenge in drug development.

In addition to its role in kinase inhibitor synthesis, 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has been explored in the context of antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel compounds exhibiting potent activity against drug-resistant bacterial strains. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly improve the binding affinity of these compounds to bacterial targets, underscoring the compound's versatility in drug design.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent investigations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to further derivatize the pyridine core, enabling the creation of diverse molecular libraries for high-throughput screening. These efforts are supported by computational studies that predict the compound's interaction profiles with biological targets, thereby streamlining the drug discovery process.

Looking ahead, the potential applications of 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxaldehyde are expected to expand, particularly in the realm of personalized medicine. Its modular structure allows for precise modifications tailored to specific therapeutic needs, making it a promising candidate for next-generation pharmaceuticals. Ongoing research aims to optimize its synthetic pathways and explore its efficacy in preclinical models, paving the way for future clinical applications.